molecular formula C19H17ClN4O3 B2940490 (E)-3-(4-chlorophenyl)-N'-(1-(4-hydroxy-3-methoxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide CAS No. 1285540-77-3

(E)-3-(4-chlorophenyl)-N'-(1-(4-hydroxy-3-methoxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide

Cat. No.: B2940490
CAS No.: 1285540-77-3
M. Wt: 384.82
InChI Key: PJWAWBSGXXNGAF-SRZZPIQSSA-N
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Description

(E)-3-(4-chlorophenyl)-N'-(1-(4-hydroxy-3-methoxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C19H17ClN4O3 and its molecular weight is 384.82. The purity is usually 95%.
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Scientific Research Applications

Corrosion Protection

  • Corrosion Inhibition : A study by Paul, Yadav, and Obot (2020) investigated the use of carbohydrazide-pyrazole compounds in corrosion protection. These compounds demonstrated high inhibition efficiency for mild steel in acidic solutions, indicating their potential as corrosion inhibitors. The research employed electrochemical and computational approaches to analyze the behavior of these inhibitors (Paul, Yadav, & Obot, 2020).

Medicinal Chemistry

  • Antiviral and Cytotoxic Activities : Dawood, Abdel-Gawad, Mohamed, and Badria (2011) synthesized new pyrazole-based compounds, exploring their anti-HSV-1 and cytotoxic activities. One of the compounds showed a significant reduction in viral plaques of Herpes simplex type-1 (HSV-1), underscoring its potential in antiviral therapy (Dawood, Abdel-Gawad, Mohamed, & Badria, 2011).
  • Anticancer Agents : Gomha, Salah, and Abdelhamid (2014) reported on the synthesis of novel thiadiazoles and thiazoles incorporating a pyrazole moiety. These compounds were evaluated for their anticancer activity, with some showing promising effects against breast carcinoma cells (Gomha, Salah, & Abdelhamid, 2014).
  • Antioxidant and Antibacterial Properties : Khotimah, Rahmadani, Rahmawati, and Ardana (2018) synthesized a pyrazoline derivative and assessed its antioxidant and antibacterial activities. The compound demonstrated strong antioxidant properties and activity against both Gram-positive and Gram-negative bacteria (Khotimah, Rahmadani, Rahmawati, & Ardana, 2018).

Material Science

  • Crystal Structure Analysis : Studies by Kumarasinghe, Hruby, and Nichol (2009) focused on the crystal structure of related pyrazole compounds. These investigations provide valuable insights into the molecular arrangements and interactions of these compounds, which are crucial for understanding their properties and potential applications (Kumarasinghe, Hruby, & Nichol, 2009).

Properties

IUPAC Name

3-(4-chlorophenyl)-N-[(E)-1-(4-hydroxy-3-methoxyphenyl)ethylideneamino]-1H-pyrazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17ClN4O3/c1-11(13-5-8-17(25)18(9-13)27-2)21-24-19(26)16-10-15(22-23-16)12-3-6-14(20)7-4-12/h3-10,25H,1-2H3,(H,22,23)(H,24,26)/b21-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJWAWBSGXXNGAF-SRZZPIQSSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=NNC(=O)C1=CC(=NN1)C2=CC=C(C=C2)Cl)C3=CC(=C(C=C3)O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C(=N\NC(=O)C1=CC(=NN1)C2=CC=C(C=C2)Cl)/C3=CC(=C(C=C3)O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17ClN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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